Cas no 2548977-77-9 (7-Fluoro-3-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 7-Fluoro-3-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one
• CAS No: 2548977-77-9
• MF: C₁₇H₁₈FN₅OS
• MW: 359.42112493515
• CID: 5310779
• PubChem ID: 154583446
• Update Time: 2025-06-11

7-Fluoro-3-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-3-[[1-(5-methyl-1,3,4-thiadiazol-2-yl)-4-piperidinyl]methyl]-4(3H)-quinazolinone
• 2548977-77-9
• 7-fluoro-3-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one
• F6670-5108
• AKOS040714058
• 7-Fluoro-3-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C17H18FN5OS/c1-11-20-21-17(25-11)22-6-4-12(5-7-22)9-23-10-19-15-8-13(18)2-3-14(15)16(23)24/h2-3,8,10,12H,4-7,9H2,1H3
• InChI Key： WBJYZNRMXUJDJZ-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1N1CCC(CN2C=NC3C=C(C=CC=3C2=O)F)CC1

Computed Properties

• Exact Mass: 359.12160955g/mol
• Monoisotopic Mass: 359.12160955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.6±60.0 °C(Predicted)
• pka: 5.39±0.10(Predicted)

Additional information on 7-Fluoro-3-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

Research Brief on 7-Fluoro-3-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one (CAS: 2548977-77-9)

Recent studies on the compound 7-Fluoro-3-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one (CAS: 2548977-77-9) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its quinazolinone core and thiadiazole-piperidine moiety, has garnered attention for its unique pharmacological properties, particularly in targeting specific enzyme pathways implicated in various diseases.

The primary focus of current research has been on elucidating the compound's mechanism of action, pharmacokinetics, and therapeutic applications. Preliminary in vitro and in vivo studies suggest that this molecule exhibits significant inhibitory activity against certain kinases and receptors, making it a potential lead compound for the development of novel therapeutics in oncology and inflammatory disorders. The presence of the fluorine atom at the 7-position and the thiadiazole-piperidine side chain are believed to contribute to its enhanced binding affinity and metabolic stability.

Recent publications have detailed synthetic routes for 7-Fluoro-3-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one, with emphasis on optimizing yield and purity. Advanced characterization techniques, including X-ray crystallography and NMR spectroscopy, have been employed to confirm its molecular structure and stereochemistry. Computational modeling studies have further provided insights into its interaction with biological targets at the atomic level.

In terms of biological evaluation, the compound has demonstrated promising results in cell-based assays, showing selective cytotoxicity against certain cancer cell lines while exhibiting minimal effects on normal cells. Its ability to modulate specific signaling pathways has been validated through Western blot and qPCR analyses, revealing downregulation of key oncogenic proteins. These findings position the compound as a valuable tool for understanding disease mechanisms and as a starting point for structure-activity relationship (SAR) studies.

Ongoing research is exploring the compound's potential in combination therapies and its efficacy in animal models of disease. Preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, though further optimization may be required to improve its metabolic stability and reduce potential off-target effects. The development of derivatives and prodrugs based on this scaffold is also an active area of investigation.

From a translational perspective, this compound represents an important addition to the medicinal chemist's toolbox, offering new opportunities for drug discovery in areas of unmet medical need. Its unique chemical features and demonstrated biological activity make it a compelling subject for further research and development. Future studies will likely focus on advancing this compound through preclinical development stages, with the ultimate goal of identifying a clinical candidate.

In conclusion, 7-Fluoro-3-{[1-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one (CAS: 2548977-77-9) emerges as a significant molecule in contemporary chemical biology research. Its multifaceted pharmacological properties and synthetic accessibility position it as a valuable compound for both academic research and pharmaceutical development. Continued investigation into its therapeutic potential and mechanism of action is warranted to fully realize its clinical applications.